Cas no 581101-49-7 (Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-)

Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)- structure
581101-49-7 structure
Product Name:Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-
CAS No:581101-49-7
MF:C11H17NO
MW:179.258783102036
CID:1608618
PubChem ID:71443777
Update Time:2025-04-21

Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptane, 3-isocyanato-2,6,6-trimethyl-, (1S,2S,3S,5R)-
    • (1R,3S,4S,5S)-3-isocyanato-4,6,6-trimethylbicyclo[3.1.1]heptane
    • (1S,2S,3S,5R)-3-Isocyanato-2,6,6-trimethylbicyclo[3.1.1]heptane
    • 581101-49-7
    • DTXSID80852589
    • SCHEMBL3320759
    • Inchi: 1S/C11H17NO/c1-7-9-4-8(11(9,2)3)5-10(7)12-6-13/h7-10H,4-5H2,1-3H3/t7-,8+,9-,10-/m0/s1
    • InChI Key: VVLNFOCXNDDLEU-JXUBOQSCSA-N
    • SMILES: O=C=N[C@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C

Computed Properties

  • Exact Mass: 179.13111
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • PSA: 29.43
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd